3-(2-Iodoethyl)pyrrolidine
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
3-(2-Iodoethyl)pyrrolidine is a pyrrolidine derivative characterized by a five-membered saturated amine ring substituted at the 3-position with a 2-iodoethyl group. The iodine atom introduces significant electronic and steric effects, making the compound reactive in substitution and elimination reactions. Pyrrolidine derivatives are widely explored in medicinal chemistry due to their conformational rigidity and ability to mimic bioactive molecules .
Properties
Molecular Formula |
C6H12IN |
|---|---|
Molecular Weight |
225.07 g/mol |
IUPAC Name |
3-(2-iodoethyl)pyrrolidine |
InChI |
InChI=1S/C6H12IN/c7-3-1-6-2-4-8-5-6/h6,8H,1-5H2 |
InChI Key |
UDNFVJFFDSKGMY-UHFFFAOYSA-N |
Canonical SMILES |
C1CNCC1CCI |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Similar Pyrrolidine Derivatives
Substituent Effects on Reactivity and Potency
The substituent at the pyrrolidine ring’s 3-position critically determines chemical and biological behavior. Key comparisons include:
Fluorinated Derivatives (e.g., 3,3,4,4-Tetrafluoropyrrolidine)
- Structure : Fluorine atoms at the 3,3,4,4-positions introduce strong electronegativity and reduced steric bulk compared to iodine.
- Potency : Fluorinated derivatives (e.g., compound 29 in ) retain potency similar to parent compounds, likely due to enhanced metabolic stability without significant steric hindrance .
- Reactivity : Fluorine’s electron-withdrawing nature stabilizes adjacent charges but lacks iodine’s polarizability, reducing susceptibility to nucleophilic substitution .
Methylated Derivatives (e.g., 2,5-Dimethylpyrrolidine)
- Structure : Methyl groups at the 2- and 5-positions increase steric hindrance but lack halogen-specific reactivity.
- Potency : Methylation of pyrrolidine amines (e.g., compounds 4 and 5 in ) preserves antiviral activity (EC50: low μM range), whereas methylation of primary amines reduces potency. This suggests methyl groups on pyrrolidine enhance bioavailability without disrupting target interactions .
Proline Derivatives (e.g., D-Proline)
- Structure : Replacement of pyrrolidine with D-proline introduces a secondary amine and rigidifies the ring.
- Potency : Substitution with D-proline (compound 31 in ) reduces potency by 9-fold, highlighting the importance of stereochemistry and ring flexibility in receptor binding .
Pyrrolidine-2,5-dione Derivatives
- Structure : Incorporation of ketone groups at the 2- and 5-positions (e.g., compound 31 in ) enables dual binding to serotonin transporters (SERT) and 5-HT1A receptors.
- Potency : These derivatives exhibit high 5-HT1A affinity (Ki: 3.2 nM), outperforming serotonin controls. The dione moiety likely facilitates hydrogen bonding with receptor residues .
Environmental and Metabolic Stability
- Biodegradation: Non-halogenated pyrrolidines (e.g., cotinine precursors in ) are metabolized by Pseudomonas spp. via hydroxylation and demethylation. The iodine in 3-(2-Iodoethyl)pyrrolidine may resist enzymatic degradation, increasing environmental persistence .
Comparative Data Table
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
